2-(5-Chloro-2-fluorophenyl)pyridin-4-amine

• CAS No.: 1350648-22-4
• Molecular Formula: C11H8ClFN2
• Molecular Weight: 222.64 g/mol
• IUPAC Name: 2-(5-chloro-2-fluorophenyl)pyridin-4-amine
• InChI: InChI=1S/C11H8ClFN2/c12-7-1-2-10(13)9(5-7)11-6-8(14)3-4-15-11/h1-6H,(H2,14,15)
• InChI Key: OGUKFLFOZKXXCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=NC=CC(=C2)N)F

Description

2-(5-Chloro-2-fluorophenyl)pyridin-4-amine is a useful research compound. Its molecular formula is C11H8ClFN2 and its molecular weight is 222.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloro-2-fluorophenylboronic acid (2.7 g, 15.48 mmol), 2-chloropyridin-4-amine (1.531 g, 11.91 mmol), sodium carbonate (5.96 ml, 11.91 mmol), and bis(triphenylphosphine) palladium chloride (0.836 g, 1.191 mmol) were combined in dioxane (54 mL) and refluxed for 3 hours. The reaction was cooled, the solvent removed in vacuo and the reaction mixture partitioned between brine and EtOAc. The organic layer was separated, dried over MgSO4 filtered and purified using NH silica column chromatography and a gradient of 5-95% EtOAc in hexanes to afford the title compound as a white solid (522 mg; 20%). ESI-MS: m/z 223.1 (M+H).